Cas no 946247-73-0 (N'-(2-methoxy-5-methylphenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N'-(2-methoxy-5-methylphenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 946247-73-0
• MF: C₂₀H₂₅N₃O₃S
• MW: 387.495803594589
• CID: 6308857
• PubChem ID: 16932352
• Update Time: 2025-07-09

N'-(2-methoxy-5-methylphenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-methoxy-5-methylphenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
• F2392-1261
• VU0495055-1
• N1-(2-methoxy-5-methylphenyl)-N2-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide
• AKOS024646074
• 946247-73-0
• N'-(2-methoxy-5-methylphenyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide
• N'-(2-methoxy-5-methylphenyl)-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)oxamide

• Inchi： 1S/C20H25N3O3S/c1-14-5-6-18(26-2)16(11-14)22-20(25)19(24)21-12-17(15-7-10-27-13-15)23-8-3-4-9-23/h5-7,10-11,13,17H,3-4,8-9,12H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： FBPBZHMMLLZQCD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C(NC1C=C(C)C=CC=1OC)=O)=O)N1CCCC1

Computed Properties

• Exact Mass: 387.16166284g/mol
• Monoisotopic Mass: 387.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 98.9Ų

Additional information on N'-(2-methoxy-5-methylphenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide

Introduction to N'-(2-methoxy-5-methylphenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 946247-73-0)

N'-(2-methoxy-5-methylphenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 946247-73-0, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric elements. The presence of 2-methoxy-5-methylphenyl, pyrrolidin-1-yl, and thiophen-3-yl moieties within its structure suggests potential biological activity and makes it a subject of interest for further investigation.

The chemical structure of this compound is characterized by a central ethylethanediamide backbone, which is functionalized with aromatic and heterocyclic substituents. The 2-methoxy-5-methylphenyl group introduces a methylated methoxy-substituted benzene ring, which is known to enhance lipophilicity and interact with specific biological targets. The pyrrolidin-1-yl moiety, on the other hand, contributes to the compound's solubility and binding affinity to certain protein receptors. Lastly, the thiophen-3-yl group adds another layer of complexity, potentially influencing the compound's metabolic stability and pharmacokinetic properties.

In recent years, there has been a growing interest in designing molecules that incorporate multiple pharmacophores to achieve synergistic effects in drug development. N'-(2-methoxy-5-methylphenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide exemplifies this trend, as its multifaceted structural features may enable it to interact with multiple biological pathways simultaneously. This approach has shown promise in the development of drugs that target complex diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyrrolidin-1-yl group is particularly relevant in this context, as it is commonly found in drugs that modulate neurotransmitter systems. Preclinical studies have suggested that compounds with similar structural motifs may exhibit properties that are beneficial in managing conditions such as Alzheimer's disease and Parkinson's disease. The aromatic rings in this molecule could also contribute to its ability to cross the blood-brain barrier, a critical factor for effective central nervous system drug delivery.

The thiophen-3-yl moiety has been increasingly studied for its role in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. Thiophene derivatives are known for their ability to interact with enzymes involved in drug metabolism, potentially leading to improved pharmacokinetic profiles. This characteristic makes N'-(2-methoxy-5-methylphenyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-y)ethylethanediamide a promising candidate for further exploration in drug development.

Furthermore, the presence of the 2-methoxy group on the benzene ring suggests that this compound may exhibit favorable interactions with specific enzymes and receptors. Methoxy-substituted aromatic compounds are often investigated for their potential as antihypertensive and anti-inflammatory agents. The combination of these pharmacophoric elements in N'-(2-methoxy-5-methylphenyl)-N'-2-(pyrrolidin-l -yI)-2-(thiophen-l 3-yI)et hylethanediamide could lead to novel therapeutic applications that are not achievable with single-target drugs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking studies have been particularly useful in evaluating how N'-(2-methoxy-S-methylphenyI)-N'-Z-pyrrolidin-I-IyI)-Z-thiophen-l 3-yI)et hylethanediamide interacts with target proteins. These studies have hinted at potential binding affinities for enzymes involved in inflammation and cell signaling pathways, which are crucial for developing treatments against various diseases.

In conclusion, N'-(Z-methoxy-S-me thyIphenyI)-N'-Z-pyrrolidin-I-IyI)-Z-thiophen-l 3-yI)et hylethanediamide (CAS No. 94624773) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of pharmacophores makes it an attractive candidate for further investigation into neurological disorders, inflammation, and other complex diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.